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Compound of Interest

Compound Name: 1,12-Dibromododecane-d24

Cat. No.: B15554687 Get Quote

For researchers and professionals in drug development, the proper management of specialized

chemical reagents is paramount for laboratory safety and regulatory compliance. This guide

provides essential safety and logistical information for the handling and disposal of 1,12-
Dibromododecane-d24, a deuterated halogenated hydrocarbon.

Immediate Safety and Handling Protocols
When working with 1,12-Dibromododecane-d24, it is crucial to adhere to standard laboratory

safety practices for handling halogenated hydrocarbons.[1][2] Personal protective equipment

(PPE) is mandatory to prevent skin and eye contact.[3] Operations should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of any dust

or vapors.[3]

Key Handling Precautions:

Engineering Controls: Always use this compound within a laboratory fume hood or with

mechanical exhaust ventilation to minimize exposure.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[3]

Hand Protection: Use chemically resistant gloves and dispose of them after use in

accordance with good laboratory practices.[3]
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Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[3]

Hygiene: Wash hands thoroughly after handling.[3]

Spill and Emergency Procedures
In the event of a spill, personal protective equipment should be used.[3] The spilled material

should be picked up and placed in a suitable, closed container for disposal, avoiding the

creation of dust.[3] Ensure the area is well-ventilated.[3] Do not allow the product to enter

drains.[3]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact Flush eyes with water as a precaution.[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[3]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[3]

Proper Disposal Procedures
The primary and mandatory disposal method for 1,12-Dibromododecane-d24 is to contact a

licensed professional waste disposal service.[3] This compound should not be disposed of

down the drain or in regular trash. For deuterated compounds like this one, the disposal

procedure follows that of its non-deuterated counterpart, as the stable isotope of deuterium

does not confer radioactive hazards.

The following workflow outlines the step-by-step process for the proper disposal of 1,12-
Dibromododecane-d24 waste in a laboratory setting.
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Waste Generation & Collection

Waste Storage

Waste Disposal

Generate 1,12-Dibromododecane-d24 Waste

Select a Compatible, Leak-Proof Waste Container

Step 1

Affix a Hazardous Waste Label

Step 2

Place Waste in Labeled Container

Step 3

Store in a Designated Satellite Accumulation Area (SAA)

Step 4

Keep Container Securely Closed Segregate from Incompatible Materials

Request a Waste Pickup from a Licensed Professional Service

Step 5

Licensed Service Transports Waste to a Permitted Facility

Final Disposal via Incineration or Other Approved Method

Click to download full resolution via product page

Caption: Waste Disposal Workflow for 1,12-Dibromododecane-d24.
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Quantitative Data Summary
The following table summarizes key physical and chemical properties of 1,12-

Dibromododecane, the non-deuterated analog, which are relevant for its safe handling and

storage.

Property Value

Molecular Formula C₁₂D₂₄Br₂

CAS Number 1044544-84-4

Appearance Solid

Storage Temperature Room temperature

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition
Carbon oxides, Hydrogen bromide gas (under

fire conditions)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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